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Compound of Interest

Compound Name: NSC 135130

Cat. No.: B3050185 Get Quote

Disclaimer: The identifier "NSC 135130" does not correspond to a readily available chemical

compound in public databases. It has been associated with a medical device. However, initial

broad searches tangentially linked this identifier to compounds related to Diglycolic acid. This

document, therefore, provides general protocols based on the properties of Diglycolic acid and

its derivatives. Researchers must verify the identity of their compound and adjust these

protocols accordingly. The information provided here serves as a general guideline and should

be adapted based on experimentally determined properties of the specific compound being

used.

Introduction
This document provides detailed protocols for the preparation and stability assessment of

solutions of research compounds, using Diglycolic acid as a representative example due to the

ambiguity of the identifier NSC 135130. These guidelines are intended for researchers,

scientists, and drug development professionals. Proper solution preparation and stability are

critical for obtaining reliable and reproducible experimental results.

Diglycolic acid (2,2'-Oxydiacetic acid) is a white, odorless solid.[1] Understanding its solubility

and stability is crucial for its use in various research applications.

Data Presentation
The following table summarizes the available physicochemical data for Diglycolic acid. No

specific data for "NSC 135130" or "Diglycolic acid, 2,6-dichlorophenyl nonyl ester" could be
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retrieved.

Property Value Source

Molecular Formula C4H6O5 [1][2][3]

Molecular Weight 134.09 g/mol [1][2][3]

Melting Point 140-144 °C [1][4]

Solubility Soluble in water and methanol. [2]

Storage

Store in a cool, dry, well-

ventilated place in a tightly

sealed container, away from

oxidizing agents.

[3][5]

Experimental Protocols
Protocol for Preparation of a Stock Solution (e.g., 10
mM)
This protocol describes the preparation of a 10 mM stock solution of a compound with

properties similar to Diglycolic acid.

Materials:

Research compound (e.g., Diglycolic acid)

Anhydrous Dimethyl Sulfoxide (DMSO) or appropriate solvent

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile filter tips

Vortex mixer

Procedure:
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Determine the required mass: Calculate the mass of the compound needed to prepare the

desired volume and concentration of the stock solution using the following formula: Mass

(mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol ) / 1000

Weigh the compound: Carefully weigh the calculated amount of the compound using an

analytical balance in a fume hood.

Dissolve the compound: Add the appropriate volume of the chosen solvent (e.g., DMSO) to

the vial containing the weighed compound.

Ensure complete dissolution: Vortex the solution until the compound is completely dissolved.

Gentle warming may be applied if necessary, but the stability of the compound under heat

should be considered.

Sterilization (optional): If required for downstream applications, filter-sterilize the stock

solution through a 0.22 µm syringe filter compatible with the solvent used.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store at -20°C or -80°C for long-term storage.

Protocol for Assessing Solution Stability
This protocol provides a general method for evaluating the stability of a compound in solution

over time at different temperatures.

Materials:

Prepared stock solution of the compound

Appropriate analytical instrument (e.g., HPLC, LC-MS)

Temperature-controlled incubators or water baths

Sterile vials

Procedure:

Prepare stability samples: Aliquot the stock solution into multiple vials.
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Storage conditions: Store the vials at different temperatures, such as:

-80°C (for long-term stability)

-20°C (for routine storage)

4°C (for short-term storage)

Room temperature (to assess handling stability)

Time points: At designated time points (e.g., 0, 24, 48, 72 hours, 1 week, 1 month), retrieve

one aliquot from each storage condition.

Analysis: Analyze the samples using a suitable analytical method (e.g., HPLC) to determine

the concentration and purity of the compound.

Data evaluation: Compare the results to the initial (time 0) sample. A significant decrease in

concentration or the appearance of degradation peaks indicates instability under those

conditions.

Mandatory Visualizations

Solution Preparation
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Caption: Workflow for preparing a stock solution.
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Stability Assessment
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Caption: Workflow for assessing solution stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Diglycolic acid - Wikipedia [en.wikipedia.org]

2. Diglycolic acid, 98% | Fisher Scientific [fishersci.ca]

3. fishersci.ie [fishersci.ie]

4. Diglycolic acid 98 110-99-6 [sigmaaldrich.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b3050185?utm_src=pdf-body-img
https://www.benchchem.com/product/b3050185?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Diglycolic_acid
https://www.fishersci.ca/shop/products/diglycolic-acid-98-thermo-scientific-1/p-7027195
https://www.fishersci.ie/store/msds?partNumber=11480198&countryCode=IE&language=en
https://www.sigmaaldrich.com/US/en/product/aldrich/143073
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3050185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. assets.thermofisher.com [assets.thermofisher.com]

To cite this document: BenchChem. [Application Notes and Protocols: NSC 135130 Solution
Preparation and Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3050185#nsc-135130-solution-preparation-and-
stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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